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Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1588443 Get Quote

An in-depth examination of the core physical, chemical, and experimental properties of Cesium
Methanesulfonate (CsMeSO₃), a critical reagent in advanced electrophysiological studies and

other specialized chemical applications.

Introduction
Cesium methanesulfonate (CsMeSO₃), also known as cesium mesylate, is an organosulfur

salt that has become an indispensable tool for researchers, particularly in the fields of

neurobiology, pharmacology, and cell physiology. Its unique combination of ionic properties

makes it exceptionally suited for use in patch-clamp electrophysiology, where it aids in the

isolation and study of specific ion channel currents. This technical guide provides a

comprehensive overview of its physical and chemical characteristics, experimental

applications, and relevant protocols for its use.

Physical and Chemical Properties
Cesium methanesulfonate is a white, crystalline solid at room temperature.[1][2] It is

characterized by its high solubility in water and other polar organic solvents.[1][3] While some

initial sources have presented conflicting information, it is well-established that a 5% solution of

cesium methanesulfonate in water is clear and colorless, confirming its aqueous solubility.[4]

[5] The compound is also noted to be hygroscopic, meaning it can absorb moisture from the air.

[3]
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Table 1: Physical Properties of Cesium
Methanesulfonate

Property Value Source(s)

Appearance White powder/solid [1][2][5]

Melting Point 262 - 264 °C (503.6 - 507.2 °F) [4][5]

Solubility

Soluble in water and polar

organic solvents.[1][3] A 5%

aqueous solution is clear and

colorless.[4][5]

Crystal Structure
Orthorhombic, Space Group

Pnma
[6]

Table 2: Chemical Identity and Molecular Data
Identifier Value Source(s)

IUPAC Name cesium methanesulfonate [2]

Synonyms

Cesium mesylate, CsMSF,

CsMeS, Methanesulfonic acid

cesium salt

[2][3][7]

CAS Number 2550-61-0 [2][7]

Molecular Formula CH₃CsO₃S [2]

Molecular Weight 228.01 g/mol [2]

InChI Key
DJKJXRLREATOMF-

UHFFFAOYSA-M
[2]

SMILES CS(=O)(=O)[O-].[Cs+] [2]

Spectroscopic and Structural Data
Vibrational Spectroscopy
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Vibrational spectra of metal methanesulfonates, including the cesium salt, have been studied to

understand the coordination of the methanesulfonate ion.[6] Infrared (IR) spectroscopy reveals

a clear distinction between ionic (uncoordinated) and coordinated forms of the

methanesulfonate ion. This is primarily observed as a splitting of the asymmetric S–O

stretching modes of the SO₃ group when the ion is coordinated to a metal center.[6][8]

Crystal Structure
Cesium methanesulfonate crystallizes in the orthorhombic space group Pnma with four

formula units per primitive cell.[6] Within this structure, the methanesulfonate ion has C₃ᵥ

symmetry.[6]

Core Application: Electrophysiology
The primary and most critical application of Cesium methanesulfonate is in patch-clamp

electrophysiology. It is a key component of the intracellular (pipette) solution used to record

ionic currents from cells.[2][7][9][10][11] Its efficacy stems from the specific actions of its

constituent ions:

Cesium (Cs⁺) Ion: The cesium ion is a well-known blocker of most types of potassium (K⁺)

channels.[6][10] By including Cs⁺ in the intracellular solution, researchers can effectively

eliminate outward K⁺ currents, which often mask other currents of interest, thereby improving

the quality and stability of the recordings (space clamp).[12]

Methanesulfonate (CH₃SO₃⁻) Anion: The methanesulfonate anion is large and is not

transported by chloride (Cl⁻) channels.[6][10] This prevents alteration of the cell's chloride

equilibrium potential and avoids the activation of chloride currents that could interfere with

the measurement of other ionic events.

This dual action allows for the precise isolation and study of currents from other channels, such

as voltage-gated calcium channels or ligand-gated ion channels (e.g., AMPA or NMDA

receptors), which are fundamental to neuronal signaling and drug discovery.[12]
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Mechanism of Cesium Methanesulfonate in Patch-Clamp Electrophysiology.

Experimental Protocols
Preparation of Intracellular Solution for Whole-Cell
Voltage-Clamp
The following protocol is adapted from methodologies used in electrophysiological studies to

record synaptic currents.[12]

Objective: To prepare an intracellular solution that blocks potassium currents and is suitable for

isolating excitatory postsynaptic currents (EPSCs).

Materials:

Cesium methanesulfonate (CsCH₃SO₃)

Sodium Chloride (NaCl)

HEPES buffer

EGTA

Magnesium ATP (Mg-ATP)
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Sodium GTP (Na-GTP)

QX-314 Chloride (optional, for blocking voltage-gated sodium channels)

Biocytin (optional, for cell labeling)

High-purity water (e.g., Milli-Q or double-distilled)

Cesium hydroxide (CsOH) or Potassium hydroxide (KOH) for pH adjustment

Osmometer

Procedure:

Initial Mixing: In an appropriate volume of high-purity water (e.g., for a final volume of 50

mL), dissolve the main components. It is good practice to add about 90% of the main salt

(Cesium methanesulfonate) first, allowing for later osmolarity adjustments.[12]

Cesium methanesulfonate: 135 mM

NaCl: 8 mM

HEPES: 10 mM

EGTA: 0.6 mM

pH Adjustment: Adjust the pH of the solution to 7.2-7.4 using a concentrated solution of

CsOH or KOH.[12] This step is crucial and should be performed before adding temperature-

sensitive components like ATP and GTP.

Osmolarity Measurement: Measure the osmolarity of the solution. Adjust it to be 10-20

mOsm lower than the external (ACSF) solution to ensure a good seal during patching.[12]

Add small amounts of the main salt (Cesium methanesulfonate) to increase osmolarity if

needed.

Addition of Energetic Components: Just before use (or before aliquoting for freezing), add

the heat-sensitive components:
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Mg-ATP: 4 mM

Na-GTP: 0.3 mM

Addition of Optional Components: Add QX-314 (e.g., 5 mM) and/or Biocytin (e.g., 0.3%) if

required for the specific experiment.

Final Steps: Aliquot the final solution into small volumes (e.g., 500 µL) and store at -20°C or

-80°C.[10] Before use, thaw an aliquot and filter it through a 0.22 µm syringe filter to remove

any precipitates. Keep the solution on ice during the experiment.[12]

Synthesis of Cesium Methanesulfonate
Cesium methanesulfonate is typically synthesized via a standard acid-base neutralization

reaction.

Reaction: 2 CH₃SO₃H + Cs₂CO₃ → 2 CsCH₃SO₃ + H₂O + CO₂

Materials:

Methanesulfonic acid (CH₃SO₃H)

Cesium carbonate (Cs₂CO₃)

Deionized water

Ethanol or another suitable recrystallization solvent

Procedure:

Dissolution: Dissolve a known quantity of Cesium carbonate in a minimal amount of

deionized water in a reaction flask.

Acid Addition: Slowly add a stoichiometric amount of methanesulfonic acid to the cesium

carbonate solution with constant stirring. The reaction is exothermic and will produce carbon

dioxide gas, so addition should be careful to control effervescence.
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Reaction Completion: Continue stirring the solution at room temperature until the gas

evolution ceases, indicating the reaction is complete. The pH of the solution should be near

neutral.

Isolation: Remove the water from the solution via rotary evaporation to obtain the crude

cesium methanesulfonate salt.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

water-ethanol mixture).

Drying: Collect the purified crystals by filtration and dry them thoroughly under vacuum to

remove any residual solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1588443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Synthesis Process

Products

Methanesulfonic Acid
(CH₃SO₃H)

1. Dissolve Cs₂CO₃ in Water

Cesium Carbonate
(Cs₂CO₃)

2. Slow Addition of CH₃SO₃H
(Control CO₂ evolution)

3. Stir to Neutral pH

H₂O + CO₂

(Removed)

releases

4. Rotary Evaporation

5. Recrystallization

6. Filtration & Vacuum Drying

Pure Cesium Methanesulfonate
(CsCH₃SO₃)

Click to download full resolution via product page

Logical workflow for the synthesis of Cesium Methanesulfonate.
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Safety and Handling
Cesium methanesulfonate is considered a hazardous substance.[3] It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[4][13]

Personal Protective Equipment (PPE): Always handle with appropriate PPE, including safety

glasses, gloves, and a lab coat. Use a dust mask or work in a well-ventilated area to avoid

inhaling the powder.[3][13]

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling.

Wash hands thoroughly after use.[3]

Storage: Store in a tightly closed container in a dry, well-ventilated place.[1][13]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

Conclusion
Cesium methanesulfonate is a specialized chemical reagent with significant utility in scientific

research. Its physical and chemical properties, particularly the distinct behavior of its cation and

anion in biological systems, make it an invaluable component of intracellular solutions for

electrophysiological studies. A thorough understanding of its properties, experimental

application, and safe handling procedures is essential for its effective and appropriate use in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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